3-[(4-methylphenyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(4-methylphenyl)sulfonyl-N-(oxolan-2-ylmethyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C21H21N5O3S/c1-14-8-10-16(11-9-14)30(27,28)21-20-23-19(22-13-15-5-4-12-29-15)17-6-2-3-7-18(17)26(20)25-24-21/h2-3,6-11,15H,4-5,12-13H2,1H3,(H,22,23)
• InChI Key: QZNRFIVDGBRAHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NCC5CCCO5
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol

Description

The compound “3-[(4-methylphenyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine” is a complex organic molecule that contains several functional groups and rings, including a triazoloquinazolin ring, a tetrahydrofuran ring, and a sulfonyl group attached to a methylphenyl ring. The molecular formula is C23H25N5O3S, and the molecular weight is 451.54.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the triazoloquinazolin ring, the tetrahydrofuran ring, and the sulfonyl group attached to a methylphenyl ring. The exact three-dimensional structure would depend on the spatial arrangement of these groups and the stereochemistry at any chiral centers.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups and rings. For example, the sulfonyl group might be susceptible to nucleophilic attack, and the heterocyclic rings might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group and the heterocyclic rings might influence its solubility, and the molecular weight and size could affect its transport properties.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. This could provide valuable information for the development of new drugs or materials.